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Compound of Interest

Compound Name: 3-Methoxy-2-methylbenzamide

CAS No.: 135329-22-5

Cat. No.: B170375

Get Quote

CAS Number: 135329-22-5 Molecular Formula: C

H

NO

Molecular Weight: 165.19 g/mol IUPAC Name: 3-methoxy-2-methylbenzamide[1][2][3]

Executive Summary
3-Methoxy-2-methylbenzamide serves as a critical "pivot" intermediate in organic synthesis.

Its value lies in the ortho-methyl/amide dyad, a structural motif that enables two distinct, high-

value synthetic pathways:

Directed C-H Activation: The amide group directs transition metals (Rh, Pd) to the ortho

position, facilitating annulation reactions with alkynes to form isoquinolinones.

Lateral Lithiation: The ortho-methyl group is sufficiently acidic to be deprotonated by strong

bases (e.g., s-BuLi), generating a benzylic nucleophile that can attack electrophiles to form

isocoumarins or elaborated aromatics.
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Additionally, the meta-methoxy group functions as an electron-donating group (EDG),

modulating the electronic properties of the ring for downstream medicinal chemistry

applications, particularly in the development of poly(ADP-ribose) polymerase (PARP) inhibitors

and glucokinase activators.

Chemical Profile & Structural Analysis[1]
Property Data Notes

Appearance White to off-white solid
Crystalline powder form is

standard.

Solubility DMSO, Methanol, DCM

Limited solubility in water;

soluble in polar organic

solvents.

pKa (Amide) ~23 (DMSO)
The primary amide protons are

weakly acidic.

Electronic Effect m-Methoxy (EDG)
Increases electron density at

C2, C4, and C6.

Steric Factor o-Methyl (Steric Bulk)
Induces torsion in the amide

bond, preventing full planarity.

Structural Logic: The ortho-methyl group forces the amide moiety out of the plane of the

benzene ring. This "twist" is advantageous for atropisomer-selective syntheses and reduces

the aggregation of the amide in solution, improving solubility compared to the non-methylated

analog (3-methoxybenzamide).

Synthesis of the Core Intermediate[4]
The most robust route to 3-Methoxy-2-methylbenzamide proceeds via the activation of 3-

methoxy-2-methylbenzoic acid.[4]

Protocol: Acid Chloride Route (Scaleable)
Reagents: 3-Methoxy-2-methylbenzoic acid (1.0 equiv), Thionyl Chloride (SOCl
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, 3.0 equiv), Ammonium Hydroxide (NH

OH, excess), Toluene (Solvent).

Activation: Charge a flame-dried round-bottom flask with 3-methoxy-2-methylbenzoic acid

(e.g., 10.0 g) and toluene (100 mL).

Chlorination: Add SOCl

dropwise at room temperature. Add a catalytic amount of DMF (3 drops).

Reflux: Heat the mixture to reflux (110 °C) for 3 hours. Monitor gas evolution (HCl/SO

).

Concentration: Evaporate the solvent and excess SOCl

under reduced pressure to yield the crude acid chloride as a yellow oil.

Amidation: Dissolve the residue in dry DCM (50 mL) and add dropwise to a stirred, cooled (0

°C) solution of aqueous NH

OH (28%, 50 mL).

Isolation: Stir for 1 hour. Filter the resulting precipitate.[5][6] Wash with water and cold ether.

Dry in vacuo.[7]

Yield: Typically 85–92%.[6] Purity Check:

H NMR (DMSO-d

) should show two broad singlets for NH

(~7.4, 7.8 ppm) and a singlet for the OMe (~3.8 ppm) and Me (~2.2 ppm) groups.

3-Methoxy-2-methylbenzoic acid Acid Chloride Formation
(SOCl2, Reflux) Acid Chloride Amidation

(NH4OH, 0°C) 3-Methoxy-2-methylbenzamide

Click to download full resolution via product page
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Figure 1: Two-step synthesis of 3-Methoxy-2-methylbenzamide from its benzoic acid

precursor.

Synthetic Utility & Applications
A. Isoquinolinone Synthesis via Rh(III)-Catalysis
The primary amide acts as a directing group (DG) for Rh(III)-catalyzed C-H activation. The

ortho-methyl group does not block the reaction; rather, the reaction occurs at the other ortho

position (C6), or the methyl group itself can be involved in specific oxidative cyclizations

depending on the catalyst system.

However, the classic application of this scaffold involves N-alkylation followed by reaction with

internal alkynes to form isoquinolinones, a core structure in alkaloids and kinase inhibitors.

Mechanism:

Coordination: Rh(III) coordinates to the amide oxygen.

C-H Activation: Rh inserts into the ortho C-H bond (C6 position).

Insertion: The alkyne inserts into the Rh-C bond.

Reductive Elimination: The C-N bond forms, releasing the heterocycle and regenerating

Rh(I), which is reoxidized to Rh(III) by an external oxidant (e.g., Cu(OAc)

).

B. Lateral Lithiation (The "Methyl Handle")
The 2-methyl group is benzylic and adjacent to an electron-withdrawing amide. This makes the

methyl protons acidic (pKa ~35).

Protocol: Lateral Condensation

Protection: Treat the primary amide with 2 equiv. of n-BuLi (to form the dianion) or protect as

an N-tert-butyl amide.
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Lithiation: Add s-BuLi at -78 °C in THF. The lithium species forms at the benzylic methyl

group.

Electrophile Trapping: Add an ester or nitrile.

Cyclization: Acidic workup leads to cyclization, forming isocoumarins or isoquinolin-1(2H)-

ones.

3-Methoxy-2-methylbenzamide

Rh(III) Catalyst + Alkyne

Path A: C-H Activation

1. s-BuLi (-78°C)
2. Electrophile (E+)

Path B: Lateral Lithiation

Isoquinolinone Derivative
(Annulation at C6)

Isocoumarin/Functionalized Benzyl
(Lateral Functionalization)

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways utilizing the amide directing group (Path A) and the

benzylic methyl group (Path B).

Medicinal Chemistry Relevance[8]
PARP Inhibition
3-Methoxybenzamide is a classic, albeit weak, inhibitor of Poly(ADP-ribose) polymerase

(PARP). The 2-methyl analog is often synthesized to:

Probe Steric Tolerance: Determine if the PARP active site can accommodate bulk at the 2-

position.

Improve Metabolic Stability: The methyl group blocks potential metabolic oxidation at the

ortho position.
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Glucokinase Activators
Derivatives of 3-methoxy-2-methylbenzamide (specifically N-heteroaryl substituted variants)

have been identified as glucokinase activators (GKAs) for Type 2 Diabetes treatment.[8] The

methoxy group provides critical hydrogen-bond acceptor capability within the allosteric binding

site.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Handling: Use a fume hood. The acid chloride intermediate is corrosive and lachrymatory.

Storage: Store at 2–8 °C. Hygroscopic; keep container tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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